Cas no 1935315-94-8 (1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 1935315-94-8
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 6409643
• PubChem ID: 130691066
• Update Time: 2025-10-27

1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde
• EN300-1619125
• 1935315-94-8

• Inchi： 1S/C8H10O/c1-2-3-4-8(7-9)5-6-8/h1,7H,3-6H2
• InChI Key： QEDYPVBZPFNNLK-UHFFFAOYSA-N
• SMILES： O=CC1(CCC#C)CC1

Computed Properties

• Exact Mass: 122.073164938g/mol
• Monoisotopic Mass: 122.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde

Research Brief on 1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde (CAS: 1935315-94-8) in Chemical Biology and Pharmaceutical Applications

1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde (CAS: 1935315-94-8) is a versatile chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its cyclopropane ring and terminal alkyne functionality, serves as a critical building block in the synthesis of complex molecules, including bioactive compounds and drug candidates. Its unique structural features enable diverse reactivity, making it valuable for applications in medicinal chemistry, chemical biology, and materials science.

Recent studies have highlighted the role of 1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde in click chemistry applications, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These reactions are widely employed in bioconjugation, drug discovery, and polymer chemistry. The compound's terminal alkyne group facilitates efficient coupling with azide-containing molecules, enabling the rapid assembly of molecular scaffolds with high specificity. Researchers have leveraged this property to develop novel probes for protein labeling and targeted drug delivery systems.

In medicinal chemistry, 1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde has been utilized as a precursor for the synthesis of cyclopropane-containing pharmacophores. Cyclopropane rings are known to enhance metabolic stability and modulate the conformational properties of drug molecules. Recent work has demonstrated the incorporation of this aldehyde into inhibitors targeting enzymes such as proteases and kinases, with promising results in preclinical models. The compound's reactivity allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug design.

Beyond its applications in drug discovery, 1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde has been investigated in materials science for the development of functional polymers and dendrimers. Its ability to participate in polymerization reactions via alkyne-azide click chemistry has enabled the creation of novel materials with tailored properties, such as stimuli-responsive hydrogels and biocompatible coatings. These advancements hold potential for applications in tissue engineering and controlled drug release.

Ongoing research continues to explore the full potential of 1-(but-3-yn-1-yl)cyclopropane-1-carbaldehyde, with recent studies focusing on its use in bioorthogonal chemistry and the development of next-generation therapeutics. As synthetic methodologies advance, this compound is expected to play an increasingly important role in the design of innovative chemical tools and pharmaceutical agents. Future directions may include its application in covalent inhibitor design and the development of targeted imaging agents for diagnostic purposes.